Mephenesin
Overview
Description
Mephenesin is a synthetic cresol glyceryl ether used to treat muscle spasticity in diseases like Parkinson’s and Multiple Sclerosis . It produces transient muscle relaxation and paralysis via central nervous system depression . It first entered use in the 1950s .
Synthesis Analysis
New voltammetric methods have been introduced for the determination of Mephenesin in its pure form, pharmaceutical preparation, and biological fluids . Three voltammetric methods namely; cyclic voltammetry (CV), differential pulse voltammetry (DPV), and square wave voltammetry (SWV) using pencil graphite electrode (PGE) and glassy carbon electrode (GCE) were used .Molecular Structure Analysis
The molecular formula of Mephenesin is C10H14O3 . Its molecular weight is 182.22 . The structure of Mephenesin has been analyzed using various techniques such as HPLC and NMR, and the results were found to be consistent with the structure .Chemical Reactions Analysis
Mephenesin has been observed to block both inward sodium and inward calcium currents in neurons . Voltammetric behavior of Mephenesin was investigated in Britton Robinson (BR) buffer as electrolyte in pH range 2-10 . CV produced one irreversible anodic peak revealing oxidation reaction in pH 6 as maximum pH value at 1.33 and 1.36 V using PGE and GCE, respectively .Physical And Chemical Properties Analysis
Mephenesin is a solid substance . It has a solubility of 1.8 mg/mL in DMSO . The storage conditions vary depending on the form and solvent .Scientific Research Applications
Application 1: Voltammetric Determination of Mephenesin
- Scientific Field : Analytical Chemistry
- Summary of the Application : Mephenesin, a skeletal muscle relaxant, is determined in its pure form, pharmaceutical preparation, and biological fluids using voltammetric methods .
- Methods of Application or Experimental Procedures : Three voltammetric methods are used, namely; cyclic voltammetry (CV), differential pulse voltammetry (DPV), and square wave voltammetry (SWV) using pencil graphite electrode (PGE) and glassy carbon electrode (GCE). The voltammetric behavior of Mephenesin was investigated in Britton Robinson (BR) buffer as electrolyte in pH range 2-10 .
- Results or Outcomes : CV produced one irreversible anodic peak revealing oxidation reaction in pH 6 as maximum pH value at 1.33 and 1.36 V using PGE and GCE, respectively. At PGE, DPV and SWV were investigated and linearity ranges were 18.02-119.07 and 18.02-70.0 µg/mL with correlation coefficient 0.9997 and 0.9995, LOD values were found to be 0.113 and 0.059 µg/mL, respectively. At GCE, linearity ranges were 9.05-44.39 and 4.54-65.78 µg/mL with correlation coefficient 0.9996 and 0.9999, LOD values were 0.553 and 0.865 µg/mL at DPV and SWV, respectively .
Application 2: Antidote for Strychnine Poisoning
- Scientific Field : Toxicology
- Summary of the Application : Mephenesin, also known as myanesin, is a centrally acting muscle relaxant that can be used as an antidote for strychnine poisoning .
- Results or Outcomes : While the specific results or outcomes of using Mephenesin as an antidote for strychnine poisoning are not detailed in the sources, it is known that Mephenesin has a short duration of action and a much greater effect on the spinal cord than the brain, resulting in pronounced respiratory depression at clinical doses .
Application 3: Treatment for Muscle Spasticity in Parkinson’s and Multiple Sclerosis
- Scientific Field : Neurology
- Summary of the Application : Mephenesin is a cresol glyceryl ether used to treat muscle spasticity in Parkinson’s and Multiple Sclerosis .
- Results or Outcomes : While the specific results or outcomes of using Mephenesin to treat muscle spasticity in Parkinson’s and Multiple Sclerosis are not detailed in the sources, it is known that Mephenesin produces transient muscle relaxation and paralysis via central nervous system depression .
Safety And Hazards
Mephenesin can produce hemolysis leading to hemoglobinuria with intravenous administration of concentrations greater than 10% . As a central nervous system depressant, it can also produce paralysis and respiratory depression . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye .
properties
IUPAC Name |
3-(2-methylphenoxy)propane-1,2-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c1-8-4-2-3-5-10(8)13-7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWDYCNIAQWPBHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4023254 | |
Record name | Mephenesin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4023254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
Sparingly soluble | |
Record name | Mephenesin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13583 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Mechanism of Action |
The exact mechanism of action of mephenesin is not known. It has been observed to block both inward sodium and inward calcium currents in neurons. It has a physiological effect which opposes that of strychnine. | |
Record name | Mephenesin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13583 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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Product Name |
Mephenesin | |
CAS RN |
59-47-2 | |
Record name | (±)-Mephenesin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59-47-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Mephenesin [INN:BAN:NF] | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000059472 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Mephenesin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13583 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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Record name | mephenesin | |
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Record name | mephenesin | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50788 | |
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Record name | mephenesin | |
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Record name | mephenesin | |
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Record name | Mephenesin | |
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Record name | Mephenesin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.389 | |
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Record name | MEPHENESIN | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7B8PIR2954 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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